Cas no 36047-17-3 (5,5-dimethyl-3-phenyl-2-cyclohexen-1-one)

• Product name: 5,5-dimethyl-3-phenyl-2-cyclohexen-1-one
• CAS No: 36047-17-3
• MF: C₁₄H₁₆O
• MW: 200.27624
• CID: 920954
• PubChem ID: 142044

5,5-dimethyl-3-phenyl-2-cyclohexen-1-one Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethyl-3-phenyl-2-cyclohexen-1-one
• 5,5-dimethyl-3-phenylcyclohex-2-en-1-one
• 2-cyclohexen-1-one, 5,5-dimethyl-3-phenyl-
• 5,5-Dimethyl-3-phenylcyclohex-2-enone
• CCG-288776
• DTXSID20189604
• SCHEMBL8007243
• 36047-17-3
• STK082115
• AKOS005392500

• Inchi： InChI=1S/C14H16O/c1-14(2)9-12(8-13(15)10-14)11-6-4-3-5-7-11/h3-8H,9-10H2,1-2H3
• InChI Key： GYKMJRAFILCDKJ-UHFFFAOYSA-N
• SMILES： CC1(CC(=CC(=O)C1)C2=CC=CC=C2)C

Computed Properties

• Exact Mass: 200.12018
• Monoisotopic Mass: 200.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 2.9

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones